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Compound of Interest

Compound Name: 2-Azidobenzaldehyde

Cat. No.: B097285 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the stability, storage, and safe

handling of 2-Azidobenzaldehyde. Due to its nature as an organic azide, this compound

requires careful management to ensure laboratory safety and experimental integrity. All

quantitative data, safety protocols, and logical workflows are presented to guide researchers in

its proper use.

Core Physicochemical and Hazard Properties
2-Azidobenzaldehyde (C₇H₅N₃O) is a versatile chemical intermediate used in the synthesis of

diverse organic molecules and in applications like click chemistry.[1] However, its azido

functional group renders it potentially hazardous. Understanding its fundamental properties is

the first step toward safe handling.
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Property Value Source(s)

CAS Number 16714-25-3 [1]

Molecular Formula C₇H₅N₃O [1]

Molecular Weight 147.14 g/mol [1][2]

Appearance Solid [3]

Melting Point 35 °C [1]

Flash Point > 110 °C (> 230 °F) [4]

GHS Hazard Classification

Combustible liquid (Cat. 4),

Acute toxicity (Inhalation, Cat.

4), Skin irritation (Cat. 2),

Serious eye irritation (Cat. 2A),

Reproductive toxicity (Cat. 1B),

Specific target organ toxicity

(single exposure, Cat. 3)

[5]

Chemical Stability and Incompatibilities
The stability of organic azides is a primary safety concern. They are energetic compounds that

can decompose exothermically, and in some cases, explosively, when subjected to external

energy sources like heat, light, shock, or pressure.[6][7]

2.1. Thermal Stability Organic azides are known to be thermally sensitive.[8] The stability of 2-
Azidobenzaldehyde can be contextualized using general guidelines for organic azides:

Carbon-to-Nitrogen (C/N) Ratio: For 2-Azidobenzaldehyde (C₇H₅N₃O), the C/N ratio is 7:3,

or ~2.33. Azides with a C/N ratio between 1 and 3 should be handled with caution, typically

in small quantities, and used or quenched promptly.[6]

Rule of Six: This guideline suggests there should be at least six carbon atoms for each

energetic functional group (like an azide). With seven carbons, this compound meets the

minimum threshold, which suggests it is not grossly unstable but still requires careful

handling.[6]
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Thermolysis of similar aromatic azides often proceeds through a nitrene intermediate after the

extrusion of nitrogen gas, leading to various cyclization or rearrangement products.[9][10][11]

Uncontrolled decomposition can be violent.

2.2. Chemical Incompatibilities To prevent hazardous reactions, 2-Azidobenzaldehyde must

be isolated from incompatible materials.

Incompatible Material
Class

Potential Hazard Source(s)

Acids

Formation of highly toxic and

explosive hydrazoic acid

(HN₃).

[6][12]

Strong Oxidizing Agents Can lead to violent reactions. [4]

Bases
May catalyze decomposition or

other unwanted reactions.
[4]

Heavy Metals (e.g., Copper,

Lead)

Formation of highly shock-

sensitive and explosive heavy

metal azides.

[8][12]

Halogenated Solvents (e.g.,

CH₂Cl₂, CHCl₃)

Can form explosively unstable

di- and tri-azidomethane.
[6][7][8]

Metal Utensils (e.g., Spatulas)

Risk of scratching solid azide

or forming friction-sensitive

metal azides.

[6][12]

2.3. Photostability Organic azides can be sensitive to light, which can provide the energy to

initiate decomposition.[6][7] Therefore, the compound should always be stored in the dark or in

amber containers.

Recommended Storage and Handling Workflow
Proper storage is critical for maintaining the stability of 2-Azidobenzaldehyde and ensuring

laboratory safety. The following conditions are recommended based on safety data sheets and

general guidelines for azides.
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Parameter Recommended Condition Source(s)

Temperature

2-8 °C (Refrigerated). Some

general guidelines for azides

suggest -18 °C.

[6][13]

Atmosphere
Under an inert atmosphere

(e.g., Nitrogen or Argon).
[4][13]

Container

Tightly closed, clearly labeled

container. Amber vials or

plastic containers are preferred

to avoid light and contact with

metal.

[5][6]

Location

Store in a dry, cool, and well-

ventilated place. Keep locked

up and away from

incompatible materials.

[4][5]

3.1. Logical Workflow for Handling and Storage The following diagram outlines the decision-

making process for the safe management of 2-Azidobenzaldehyde from receipt to disposal.
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Caption: Decision workflow for safe handling of 2-Azidobenzaldehyde.
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Experimental Protocols
Adherence to strict protocols is mandatory when working with energetic compounds like 2-
Azidobenzaldehyde.

4.1. Protocol for General Safe Handling This protocol outlines the essential steps for safely

handling 2-Azidobenzaldehyde in a research setting.

Preparation and Hazard Review:

Before starting, thoroughly review the Safety Data Sheet (SDS).[6]

Ensure a chemical fume hood is operational and a blast shield is available.

Confirm the location of the nearest safety shower and eyewash station.

Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a flame-resistant lab coat.

Wear chemical splash goggles and appropriate chemical-resistant gloves (e.g., nitrile).[5]

[12]

Alloquotting and Weighing:

Conduct all manipulations within a chemical fume hood.[4][5]

Use only plastic, ceramic, or Teflon-coated spatulas for transferring the solid compound.[6]

[7] Never use metal spatulas.

Weigh the compound onto creased weighing paper or into a glass vial; avoid scraping the

solid.

Solvent and Reagent Selection:

Do not use halogenated solvents such as dichloromethane or chloroform.[7][8]
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Ensure all other reagents are compatible and free of strong acids, bases, or oxidizing

agents unless they are a required part of the reaction, in which case extreme caution must

be exercised.[4]

Reaction Setup:

If heating is required, use a well-controlled heating mantle or oil bath with temperature

monitoring. Avoid open flames.[5]

Perform the reaction behind a blast shield.

Waste Disposal:

Collect all azide-containing waste streams in a dedicated, clearly labeled container.[6]

Never mix azide waste with acidic waste.[6][12]

Arrange for disposal through your institution's chemical waste program.[6]

4.2. Representative Protocol for Thermal Stability Analysis via DSC Differential Scanning

Calorimetry (DSC) is a standard technique to evaluate the thermal stability and decomposition

energy of a compound. This is a representative protocol.

Objective: To determine the onset temperature of decomposition and the energy released.

Instrumentation: A calibrated Differential Scanning Calorimeter.

Sample Preparation:

In a controlled environment (e.g., a glove box with an inert atmosphere), weigh 1-3 mg of

2-Azidobenzaldehyde into a high-pressure or hermetically sealed DSC pan. Using a

high-pressure pan is crucial to contain any gas evolved during decomposition.

Crimp the lid onto the pan.

Prepare an identical, empty pan to serve as the reference.

Experimental Parameters:
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Temperature Program: Ramp from ambient temperature (e.g., 25 °C) to a final

temperature (e.g., 300 °C) at a constant heating rate (e.g., 5-10 °C/min).

Atmosphere: Purge the DSC cell with an inert gas like nitrogen at a constant flow rate

(e.g., 20-50 mL/min).

Data Analysis:

Plot the heat flow (W/g) as a function of temperature (°C).

Identify the onset temperature of any sharp exothermic peak, which indicates the

beginning of thermal decomposition.

Integrate the area under the exothermic peak to calculate the decomposition energy (J/g).

A high decomposition energy suggests a significant explosion hazard.

Decomposition Pathway and Hazard Mitigation
Understanding potential decomposition pathways is key to anticipating and mitigating hazards.

5.1. Potential Thermal Decomposition Pathway Upon heating, aryl azides typically extrude

dinitrogen (N₂) to form a highly reactive nitrene intermediate. This nitrene can then undergo

various intramolecular reactions. For 2-Azidobenzaldehyde, a likely pathway involves

cyclization to form a benzisoxazole derivative.
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Conceptual Thermal Decomposition Pathway

2-Azidobenzaldehyde
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Caption: Conceptual pathway for thermal decomposition of 2-Azidobenzaldehyde.

5.2. Protocol for Decontamination of Azide-Contaminated Materials Residual azides in

glassware or on surfaces from a spill must be chemically neutralized. This procedure should be

performed in a fume hood.

Objective: To safely destroy residual azide functionality.

Reagents:

20% aqueous solution of sodium nitrite (NaNO₂).

20% aqueous solution of sulfuric acid (H₂SO₄).

pH paper.

Procedure (adapted from sodium azide deactivation protocols[12]):
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For contaminated glassware, rinse with water and collect the rinsate in a three-necked

flask equipped with a stirrer.

Add the 20% sodium nitrite solution to the flask with stirring. Use an excess relative to the

suspected amount of azide.

Slowly and carefully add the 20% sulfuric acid solution dropwise while stirring. The order

of addition is critical; adding acid before nitrite can generate explosive hydrazoic acid.[12]

Continue adding acid until the solution is acidic to pH paper. The reaction produces

nitrogen oxides, which must be vented in the fume hood.

Stir the reaction mixture for several hours to ensure complete destruction of the azide.

Neutralize the solution with a base (e.g., sodium hydroxide solution) to a pH of 6-9 before

disposing of it as hazardous waste.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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